Cas no 109653-40-9 (2-[(4-anilinoanilino)carbonyl]benzoic acid)

• Product Name: 2-[(4-anilinoanilino)carbonyl]benzoic acid
• CAS No: 109653-40-9
• MF: C₂₀H₁₆N₂O₃
• MW: 332.352644920349
• MDL: MFCD00554939
• CID: 4786317
• Update Time: 2025-06-13

2-[(4-anilinoanilino)carbonyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-anilinoanilino)carbonyl]benzoic acid
• 2-{[4-(phenylamino)phenyl]carbamoyl}benzoic acid
• Benzoic acid, 2-[[[4-(phenylamino)phenyl]amino]carbonyl]-

• MDL： MFCD00554939
• Inchi： 1S/C20H16N2O3/c23-19(17-8-4-5-9-18(17)20(24)25)22-16-12-10-15(11-13-16)21-14-6-2-1-3-7-14/h1-13,21H,(H,22,23)(H,24,25)
• InChI Key： GSVWKNUFLUTEKV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1C(NC1=CC=C(NC2=CC=CC=C2)C=C1)=O

Additional information on 2-[(4-anilinoanilino)carbonyl]benzoic acid

Recent Advances in the Study of 2-[(4-anilinoanilino)carbonyl]benzoic acid (CAS: 109653-40-9)

The compound 2-[(4-anilinoanilino)carbonyl]benzoic acid (CAS: 109653-40-9) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have demonstrated that 2-[(4-anilinoanilino)carbonyl]benzoic acid exhibits promising inhibitory effects against several key enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound shows selective COX-2 inhibition with an IC50 of 0.8 μM, while maintaining minimal activity against COX-1 (IC50 > 100 μM), suggesting potential as a novel anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional NSAIDs.

Structural analysis of 2-[(4-anilinoanilino)carbonyl]benzoic acid indicates that its unique molecular architecture, featuring both a benzoic acid moiety and an anilinoaniline group, contributes to its biological activity. X-ray crystallography studies have shown that the compound adopts a planar conformation that facilitates binding to various enzyme active sites. This structural feature has been exploited in recent drug design efforts to develop more potent derivatives.

In cancer research, preliminary investigations have identified 2-[(4-anilinoanilino)carbonyl]benzoic acid as a potential modulator of protein-protein interactions involved in tumor progression. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound disrupts the MDM2-p53 interaction at micromolar concentrations, suggesting possible applications in p53-dependent cancer therapies. However, further optimization of its pharmacokinetic properties is required to enhance cellular permeability and metabolic stability.

The synthetic routes to 2-[(4-anilinoanilino)carbonyl]benzoic acid have been refined in recent years, with several research groups reporting improved yields and purity. A notable advancement comes from a 2023 publication in Organic Process Research & Development, which described a scalable, one-pot synthesis with 78% overall yield using environmentally benign conditions. This development may facilitate larger-scale production for further biological evaluation.

Pharmacokinetic studies conducted in rodent models have revealed that while 2-[(4-anilinoanilino)carbonyl]benzoic acid shows moderate oral bioavailability (approximately 35%), it exhibits favorable tissue distribution patterns, with particularly high accumulation in inflamed tissues. These findings, published in the European Journal of Pharmaceutical Sciences (2024), support its potential as a targeted anti-inflammatory agent.

Current challenges in the development of 2-[(4-anilinoanilino)carbonyl]benzoic acid derivatives include improving metabolic stability and reducing plasma protein binding. Several research groups are actively working on structural modifications to address these limitations while maintaining or enhancing the compound's biological activity. The most promising approaches involve introducing fluorine atoms or modifying the aniline substituents, as reported in recent patent applications.

In conclusion, 2-[(4-anilinoanilino)carbonyl]benzoic acid (CAS: 109653-40-9) represents an intriguing scaffold for drug discovery with demonstrated activity in multiple therapeutic areas. Ongoing research continues to explore its full potential while addressing current limitations through structural optimization and formulation strategies. The compound's unique combination of anti-inflammatory and potential anticancer activities makes it a particularly interesting subject for future investigations in chemical biology and medicinal chemistry.